![molecular formula C6H3N5O2S2 B2450343 2$l^{4},1,3-Benzothiadiazole-4-sulfonyl azide CAS No. 1152876-20-4](/img/structure/B2450343.png)
2$l^{4},1,3-Benzothiadiazole-4-sulfonyl azide
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Overview
Description
2,1,3-Benzothiadiazole is a bicyclic molecule composed of a benzene ring that is fused to a 1,2,5-thiadiazole . It has been known since the 19th century .
Synthesis Analysis
2,1,3-Benzothiadiazole is readily prepared in at least 85% yield from o-phenylenediamine by reaction with two equivalents of thionyl chloride in pyridine . The by-products are sulfur dioxide and HCl .
Molecular Structure Analysis
The molecule is planar. The N-N and S-N distances are respectively 128 and 171 picometers, indicative of multiple bond character .
Chemical Reactions Analysis
2,1,3-Benzothiadiazole undergoes the standard chemistry of aromatic compounds, for example readily forming nitro and chloro derivatives . Under reducing conditions, 2,1,3-benzothiadiazoles can be converted back to the 1,2-diaminobenzene compounds from which they were prepared .
Physical And Chemical Properties Analysis
The chemical formula of 2,1,3-Benzothiadiazole is C6H4N2S . It has a molar mass of 136.17 g·mol −1 . The melting point is 54.0 °C (129.2 °F; 327.1 K) and the boiling point is 203.0 °C (397.4 °F; 476.1 K) .
Scientific Research Applications
Organic Light-Emitting Diodes (OLEDs)
2,1,3-Benzothiadiazole and its derivatives are very important acceptor units used in the development of photoluminescent compounds and are applicable for the molecular construction of organic light-emitting diodes . The construction of molecules with the unit core of BT and its derivatives can usually improve the electronic properties of the resulting organic materials .
Organic Solar Cells
The strong electron-withdrawing ability of 2,1,3-Benzothiadiazole and its derivatives makes them suitable for use in the development of organic solar cells . They can improve the electronic properties of the resulting organic materials, making them more efficient in converting sunlight into electricity .
Organic Field-Effect Transistors
2,1,3-Benzothiadiazole and its derivatives are also used in the development of organic field-effect transistors . These transistors are used in various electronic devices, including displays, sensors, and memory devices .
Optoelectronic Properties
Small-donor molecules, 2,1,3-benzothiadiazole derivatives, have been synthesized and characterized by spectroscopic and electrochemical methods . These compounds show a narrow energy gap and high Ea values, proving their electron-donating nature and semiconductor properties .
Luminescence Materials
The synthesized 2,1,3-benzothiadiazole derivatives absorb light in a wide range and emit from green to red/near IR light . This makes them suitable for use in luminescence materials, which have applications in various fields, including lighting, displays, and sensors .
Metal Coordination Chemistry
Functionalized 2,1,3-benzothiadiazoles have been used in metal coordination chemistry . For example, 4-Amino-2,1,3-benzothiadiazole forms a complex with ZnCl2 .
Crystal Engineering of Organic Solids
Functionalized 2,1,3-benzothiadiazoles have also been used in the crystal engineering of organic solids . This involves the design and synthesis of solid-state structures with desired properties .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-diazo-2,1,3-benzothiadiazole-4-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3N5O2S2/c7-10-11-15(12,13)5-3-1-2-4-6(5)9-14-8-4/h1-3H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNQNADSWXHJJRT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NSN=C2C(=C1)S(=O)(=O)N=[N+]=[N-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3N5O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
241.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2$l^{4},1,3-Benzothiadiazole-4-sulfonyl azide |
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